Cas no 62430-38-0 (Carbonic acid, 4-(3-chloro-3-oxo-1-propenyl)phenyl ethyl ester)

• Product Name: Carbonic acid, 4-(3-chloro-3-oxo-1-propenyl)phenyl ethyl ester
• CAS No: 62430-38-0
• MF: C₁₂H₁₁ClO₄
• MW: 254.666342973709
• CID: 445062
• PubChem ID: 54050038
• Update Time: 2025-04-19

Carbonic acid, 4-(3-chloro-3-oxo-1-propenyl)phenyl ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 4-(3-chloro-3-oxo-1-propenyl)phenyl ethyl ester
• [4-(3-chloro-3-oxoprop-1-enyl)phenyl] ethyl carbonate
• DTXSID90708664
• 4-(3-Chloro-3-oxoprop-1-en-1-yl)phenyl ethyl carbonate
• 62430-38-0
• 4-(ethoxycarbonyloxy)cinnamoylchloride
• LSFPMINKLPWJPY-UHFFFAOYSA-N

• Inchi： 1S/C12H11ClO4/c1-2-16-12(15)17-10-6-3-9(4-7-10)5-8-11(13)14/h3-8H,2H2,1H3
• InChI Key： LSFPMINKLPWJPY-UHFFFAOYSA-N
• SMILES： ClC(C=CC1C=CC(=CC=1)OC(=O)OCC)=O

Computed Properties

• Exact Mass: 254.03463
• Monoisotopic Mass: 254.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 52.6